molecular formula C10H11BrN2O B8557971 6-bromo-3,3-dimethyl-3,4-dihydro-1,8-naphthyridin-2(1H)-one

6-bromo-3,3-dimethyl-3,4-dihydro-1,8-naphthyridin-2(1H)-one

Cat. No.: B8557971
M. Wt: 255.11 g/mol
InChI Key: VVMIBFWQJQSFEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromo-3,3-dimethyl-3,4-dihydro-1,8-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C10H11BrN2O and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11BrN2O

Molecular Weight

255.11 g/mol

IUPAC Name

6-bromo-3,3-dimethyl-1,4-dihydro-1,8-naphthyridin-2-one

InChI

InChI=1S/C10H11BrN2O/c1-10(2)4-6-3-7(11)5-12-8(6)13-9(10)14/h3,5H,4H2,1-2H3,(H,12,13,14)

InChI Key

VVMIBFWQJQSFEK-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2=C(NC1=O)N=CC(=C2)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of activated Zn (1.0 g, 15 mmol) and ethyl 2-bromo-2-methylpropanoate (1.24 mL, 6.4 mmol) in THF (8 mL) were added together at 0° C. and stirred for 6 h while warming to room temperature. To this mixture a dropwise solution of 5-bromo-3-(bromomethyl)pyridin-2-amine in THF (5 mL) was added via canula and the reaction mixture was stirred for a further 19 h at rt. The mixture was diluted with ethyl acetate (25 mL) and washed with saturated aqueous NH4Cl (50 mL) and brine (50 mL), dried over magnesium sulphate, and concentrated in vacuo. The crude yellow solid product was triturated with diethyl ether and filtered to obtain the white solid product. Yield 158 mg (49%); 1H NMR (300 MHz, DMSO-d6) δ 10.61 (s, 1H), 8.23 (s, 1H), 7.87 (s, 1H), 2.81 (s, 2H), 1.04 (s, 6H); ESI MS m/z 255, 257 [C10H11N2OBr+H]+
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step Two
Quantity
1.24 mL
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
solvent
Reaction Step Three
Name
Quantity
1 g
Type
catalyst
Reaction Step Three

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